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Compound of Interest

Compound Name: Butyl Myristate

Cat. No.: B089461 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

lubricants is critical for a myriad of applications, from equipment maintenance to formulation

excipients. This guide provides a comparative analysis of butyl myristate, a fatty acid ester

with potential as a bio-based lubricant, against two widely used commercial lubricants: Mobil 1

5W-30, a synthetic engine oil, and Shell Tellus S2 MX 68, a hydraulic fluid. This document

summarizes their key physical and chemical properties and outlines a standard experimental

protocol for lubricant performance testing.

While interest in sustainable and bio-derived compounds such as butyl myristate is growing, a

significant gap exists in the publicly available, standardized tribological data for this compound.

This guide presents the available data to offer a preliminary comparison and highlights the

need for further experimental investigation to fully characterize the performance of butyl
myristate as a lubricant.

Comparative Data of Lubricant Properties
The following table summarizes the available physical and chemical properties of butyl
myristate, Mobil 1 5W-30, and Shell Tellus S2 MX 68. It is important to note the absence of

standardized wear performance data for butyl myristate and Shell Tellus S2 MX 68, which

prevents a direct, quantitative comparison of their anti-wear capabilities with Mobil 1 5W-30

based on the ASTM D4172 test.
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Property Butyl Myristate Mobil 1 5W-30
Shell Tellus S2
MX 68

Test Method

Chemical Type Fatty Acid Ester
Synthetic

Hydrocarbon
Mineral Oil -

Kinematic

Viscosity @ 40°C

(cSt)

Not Available 62.2[1] 68 ASTM D445

Kinematic

Viscosity @

100°C (cSt)

Not Available 10.8[1] 8.9 ASTM D445

Flash Point (°C) 158.33 242[1] 230 ASTM D92

Pour Point (°C) Not Available -42 -24 ASTM D97

Density @

15.6°C (g/cm³)
~0.855 0.8478[1] ~0.884 ASTM D4052

Wear Scar

Diameter (mm)
Not Available

~0.5 (Modified

Test)
Not Available ASTM D4172

Note: The wear scar diameter for Mobil 1 5W-30 is sourced from a comparative study of

multiple SAE 5W-30 oils using a modified ASTM D4172 test. The exact value can vary based

on specific product formulation and test conditions.

Experimental Protocols: Anti-Wear Characteristics
To provide a framework for future comparative studies, the detailed methodology for a key

experiment in lubricant performance, the ASTM D4172 Four-Ball Wear Test, is provided below.

ASTM D4172: Wear Preventive Characteristics of
Lubricating Fluid (Four-Ball Method)
This test method is a standard procedure for evaluating the anti-wear properties of fluid

lubricants in sliding contact.

Objective: To determine the relative wear preventive characteristics of a lubricant.
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Apparatus:

Four-Ball Wear Test Machine

Steel Balls (AISI E-52100 steel, 12.7 mm diameter)

Microscope for measuring wear scars

Procedure:

Three steel balls are clamped together in a test cup to form a cradle.

The test lubricant is added to the cup, completely immersing the three stationary balls.

A fourth steel ball is placed in a chuck and brought into contact with the three stationary

balls.

A specified load is applied to the top ball (e.g., 147 N or 392 N).

The test lubricant is heated to a specified temperature (e.g., 75°C).

The top ball is rotated at a constant speed (typically 1200 rpm) for a set duration (usually 60

minutes).

After the test, the three lower balls are removed, cleaned, and the diameter of the circular

wear scars is measured under a microscope.

The average wear scar diameter is calculated and reported. A smaller wear scar diameter

indicates better anti-wear properties of the lubricant.

Visualization of Experimental Workflow
The following diagram illustrates the experimental workflow for the ASTM D4172 Four-Ball

Wear Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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